Cas no 2158298-53-2 (1-Bromo-4-(methoxymethoxy)-2-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-4-(methoxymethoxy)-2-(trifluoromethoxy)benzene
• CAS No: 2158298-53-2
• MF: C₉H₈BrF₃O₃
• MW: 301.05723285675
• CID: 5079270
• Update Time: 2025-05-25

1-Bromo-4-(methoxymethoxy)-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(methoxymethoxy)-2-(trifluoromethoxy)benzene

• Inchi： 1S/C9H8BrF3O3/c1-14-5-15-6-2-3-7(10)8(4-6)16-9(11,12)13/h2-4H,5H2,1H3
• InChI Key： MKMVNGNAFLOEDW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC(F)(F)F)OCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• XLogP3: 3.7
• Topological Polar Surface Area: 27.7

Additional information on 1-Bromo-4-(methoxymethoxy)-2-(trifluoromethoxy)benzene

1-Bromo-4-(methoxymethoxy)-2-(trifluoromethoxy)benzene: A Comprehensive Overview

1-Bromo-4-(methoxymethoxy)-2-(trifluoromethoxy)benzene is a highly functionalized aromatic compound with the CAS number 2158298-53-2. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research due to its unique structural features and versatile reactivity. The molecule consists of a bromine atom, a methoxymethoxy group, and a trifluoromethoxy group attached to a benzene ring, making it a valuable building block for constructing complex molecular architectures.

The synthesis of 1-Bromo-4-(methoxymethoxy)-2-(trifluoromethoxy)benzene typically involves multi-step reactions, often utilizing directing effects to achieve the desired substitution pattern. Recent advancements in catalytic methods and transition-metal-mediated coupling reactions have significantly enhanced the efficiency and scalability of its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group with high precision. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

One of the most notable applications of this compound is in the development of advanced materials. The presence of electron-withdrawing groups such as trifluoromethoxy and bromine imparts unique electronic properties to the molecule, making it suitable for applications in optoelectronics and organic light-emitting diodes (OLEDs). Recent studies have demonstrated that derivatives of 1-Bromo-4-(methoxymethoxy)-2-(trifluoromethoxy)benzene exhibit excellent luminescent properties, which could pave the way for next-generation display technologies.

In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various nucleophilic substitutions and cross-coupling reactions makes it an ideal precursor for constructing drug candidates with complex structures. For example, researchers have utilized this compound to develop potential inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

The chemical stability and reactivity of 1-Bromo-4-(methoxymethoxy)-2-(trifluoromethoxy)benzene have also been extensively studied. Recent investigations have revealed that the methoxymethoxy group acts as a protecting group under certain reaction conditions, enabling selective transformations of other functional groups on the benzene ring. This property is particularly advantageous in multi-component synthesis strategies where precise control over reactivity is crucial.

From an environmental perspective, understanding the fate and transport of 1-Bromo-4-(methoxymethoxy)-2-(trifluoromethoxy)benzene in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biotransformation under specific microbial conditions, leading to the formation of less toxic metabolites. These findings are critical for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 1-Bromo-4-(methoxymethoxy)-2-(trifluoromethoxy)benzene is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and material science, positions it as a key player in future innovations. As research continues to uncover new properties and applications, this compound will undoubtedly remain at the forefront of chemical research.